Cas no 475288-19-8 (1-(5-methoxy-3-pyridinyl)-3-Buten-1-one)
475288-19-8 structure
Product Name:1-(5-methoxy-3-pyridinyl)-3-Buten-1-one
CAS No:475288-19-8
MF:C10H11NO2
MW:177.199842691422
CID:1020207
PubChem ID:45091253
Update Time:2025-04-20
1-(5-methoxy-3-pyridinyl)-3-Buten-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(5-methoxy-3-pyridinyl)-3-Buten-1-one
- 3-Buten-1-one,1-(5-methoxy-3-pyridinyl)-(9CI)
- DB-271500
- 3-BUTEN-1-ONE, 1-(5-METHOXY-3-PYRIDINYL)-
- 475288-19-8
-
- Inchi: 1S/C10H11NO2/c1-3-4-10(12)8-5-9(13-2)7-11-6-8/h3,5-7H,1,4H2,2H3
- InChI Key: SWCVHPOVHONFGR-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=CC(=C1)C(CC=C)=O
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 39.2Ų
1-(5-methoxy-3-pyridinyl)-3-Buten-1-one Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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